3-amino-3-(2,4,5-trimethylphenyl)propanoic Acid

• IUPAC Name: 3-amino-3-(2,4,5-trimethylphenyl)propanoic acid
• InChI: InChI=1S/C12H17NO2/c1-7-4-9(3)10(5-8(7)2)11(13)6-12(14)15/h4-5,11H,6,13H2,1-3H3,(H,14,15)
• InChI Key: BSNQNMBWAZLROU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)C(CC(=O)O)N)C
• Molecular Formula: C12H17NO2
• DSSTOX Substance ID: DTXSID90405803
• Molecular Weight: 207.27 g/mol
• CAS No.: 773122-62-6

Description

3-amino-3-(2,4,5-trimethylphenyl)propanoic Acid is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Modification in Polymer Synthesis

Poly vinyl alcohol/acrylic acid (PVA/AAc) hydrogels modified with various amines, including 2-amino-3-(4-hydroxyphenyl) propanoic acid, demonstrate increased thermal stability and show potential for use in medical applications due to their enhanced antibacterial and antifungal properties (Aly & El-Mohdy, 2015).

Renewable Building Block for Polybenzoxazine

Phloretic acid (3-(4-Hydroxyphenyl)propanoic acid), a phenolic compound, is explored as a renewable building block for enhancing reactivity towards benzoxazine ring formation, indicating a sustainable alternative to phenol for imparting specific benzoxazine properties to aliphatic hydroxyl-bearing molecules (Trejo-Machin et al., 2017).

Biocatalysis in Pharmaceutical Intermediates

S-3-Amino-3-phenylpropionic acid (S-APA), an important pharmaceutical intermediate, can be enzymatically produced using Methylobacterium oryzae. This method offers a biocatalytic approach for the production of enantiopure compounds, crucial in drug research (Li et al., 2013).

Peptide Chemistry and Drug Design

Computational peptidology, assisted by conceptual density functional theory, studies new antifungal tripeptides involving 2-amino-3-phenylpropanoic acid. This approach aids in predicting reactivity descriptors, pKa values, and bioactivity scores, which are essential in the drug design process (Flores-Holguín et al., 2019).

Synthesis of Enantiomers for Drug Development

The synthesis of enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid, achieved through enantioselective N-acylation, provides crucial intermediates for drug development (Solymár et al., 2004).

Synthesis of Chelating Agents for Metal Ions

Solid metal ion chelates with 2-amino-3-phenyl propanoic acid demonstrate potential applications in thermo gravimetric and biological studies, indicating their utility in synthesizing metal ion chelates for various applications (Ballal, 2020).